5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one

• Molecular Formula: C9H16BrNO
• Molecular Weight: 234.13 g/mol
• IUPAC Name: 5-(bromomethyl)-3,3-diethylpyrrolidin-2-one
• InChI: InChI=1S/C9H16BrNO/c1-3-9(4-2)5-7(6-10)11-8(9)12/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key: FLJLHGZLHXCAKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC(NC1=O)CBr)CC

Description

5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one is a brominated pyrrolidinone derivative characterized by a five-membered lactam ring. Key structural features include:

• Bromomethyl group at position 5, a reactive site for nucleophilic substitution or cross-coupling reactions.
• 3,3-Diethyl substituents, which confer steric bulk and enhanced lipophilicity compared to simpler alkyl or aryl analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one typically involves the bromination of 3,3-diethylpyrrolidin-2-one. One common method is to react 3,3-diethylpyrrolidin-2-one with N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) under reflux conditions. The reaction proceeds via a radical mechanism, leading to the formation of the bromomethyl derivative.

Industrial Production Methods

In an industrial setting, the production of 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors, which allow for better control over reaction parameters such as temperature, pressure, and reaction time. Additionally, the use of automated systems can enhance the efficiency and reproducibility of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one can undergo various types of chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be replaced by other nucleophiles such as amines, thiols, or alkoxides, leading to the formation of new derivatives.

Oxidation: The compound can be oxidized to introduce additional functional groups, such as converting the bromomethyl group to a carboxyl group.

Reduction: Reduction reactions can be employed to modify the pyrrolidinone ring or the bromomethyl group.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide (NaN3), potassium thiocyanate (KSCN), and sodium methoxide (NaOMe). Reactions are typically carried out in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide would yield 5-(Azidomethyl)-3,3-diethylpyrrolidin-2-one, while oxidation with potassium permanganate could produce 5-(Carboxymethyl)-3,3-diethylpyrrolidin-2-one.

Scientific Research Applications

5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one has a wide range of applications in scientific research:

Chemistry: It serves as a versatile intermediate in the synthesis of various heterocyclic compounds and can be used to introduce bromomethyl functionality into other molecules.

Biology: The compound can be used to study the effects of bromomethyl groups on biological systems, including enzyme inhibition and receptor binding.

Industry: Used in the production of specialty chemicals and materials, including polymers and agrochemicals.

Mechanism of Action

The mechanism of action of 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one involves its interaction with specific molecular targets. The bromomethyl group can act as an electrophile, reacting with nucleophilic sites on proteins, DNA, or other biomolecules. This can lead to the formation of covalent bonds, resulting in the modification of the target molecule’s function. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

(5R)-5-(Bromomethyl)pyrrolidin-2-one (CAS 98612-60-3)

Structural Differences :

• Lacks the 3,3-diethyl groups, featuring only a bromomethyl substituent at position 4.
• Simpler alkylation pattern reduces steric hindrance.

Physical Properties :

• Lower molecular weight (197.03 g/mol vs. 279.16 g/mol for the diethyl analog).
• Likely higher solubility in polar solvents due to reduced lipophilicity.

5-(3-Bromophenyl)pyrrolidin-2-one (CAS 1314757-72-6)

Structural Differences :

• Bromine is part of a phenyl ring at position 5 instead of a bromomethyl group.
• No diethyl substituents at position 3.

5-Bromo-3,3-dimethyl-1H-pyrrolo[5,4-b]pyridin-2-one

Structural Differences :

• Fused pyrrolopyridine core instead of a pyrrolidinone.
• Bromine at position 5 and methyl groups at position 3.

Data Tables

Table 1. Structural and Physical Properties Comparison

Compound	Core Structure	Substituents (Position)	Molecular Weight (g/mol)	Key Reactivity
5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one	Pyrrolidin-2-one	5-(BrCH2), 3,3-(CH2CH3)2	279.16	Nucleophilic substitution (BrCH2), potential for alkylation or coupling
(5R)-5-(Bromomethyl)pyrrolidin-2-one	Pyrrolidin-2-one	5-(BrCH2)	197.03	TDAE-mediated alcohol synthesis (31–72% yields)
5-(3-Bromophenyl)pyrrolidin-2-one	Pyrrolidin-2-one	5-(BrC6H4)	240.10	Suzuki-Miyaura cross-coupling, limited alkylation utility
5-Bromo-3,3-dimethylpyrrolopyridinone	Pyrrolo[5,4-b]pyridine	5-Br, 3,3-(CH3)2	255.09	Halogen bonding, aromatic stacking in drug design

Table 2. Reaction Yields in Bromomethyl-Containing Compounds

Compound	Reaction Type	Conditions	Yield (%)	Reference
5-(Bromomethyl)-3-methylbenzoxazolone	TDAE + aromatic carbonyl	−20°C → RT, 3 h	31–72
5-(Bromomethyl)dihydrofuran-2-one	Nucleophilic substitution	Varies by substrate	50-85
Hypothetical target compound*	SN2 alkylation	Estimated	<50†	N/A

*Predicted lower yields due to steric hindrance from 3,3-diethyl groups.

Research Findings and Implications

• Steric Effects : The 3,3-diethyl groups in the target compound may hinder reactions like TDAE-mediated transformations, necessitating optimized conditions (e.g., higher temperatures or longer reaction times).
• Lipophilicity : Increased logP due to diethyl substituents could enhance blood-brain barrier penetration, making the compound valuable in CNS drug discovery.
• Synthetic Utility : Bromomethyl groups in analogs like (5R)-5-(Bromomethyl)pyrrolidin-2-one are leveraged in fragment-based drug design, suggesting similar applications for the diethyl variant .

Biological Activity

5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one is a chemical compound that exhibits potential biological activities, particularly in the fields of antimicrobial and central nervous system (CNS) activity. This article explores its biological properties, synthesis methods, and relevant studies that highlight its pharmacological potential.

Chemical Structure and Properties

The compound has the molecular formula $\text{C}_8\text{H}_{14}\text{BrN}\text{O}$ and a molecular weight of approximately 246.15 g/mol. Its structure features a pyrrolidinone ring with bromomethyl and diethyl substituents, which contribute to its unique reactivity and biological properties.

1. Antimicrobial Properties

Research indicates that derivatives of 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one exhibit effectiveness against various bacterial strains. While specific data on this compound is limited, similar pyrrolidinone structures have shown promising antimicrobial activity. The potential for developing new antimicrobial agents based on this compound warrants further investigation.

2. CNS Activity

The compound's structural characteristics suggest possible interactions with CNS targets. Pyrrolidinones are known for their ability to modulate neurotransmitter systems, which could lead to therapeutic applications in treating neurological disorders. However, detailed studies are necessary to establish the specific effects of 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one on CNS activity.

Synthesis Methods

The synthesis of 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one can be achieved through several methods, typically involving alkylation reactions with appropriate precursors. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product.

Common Synthesis Steps:

• Starting Materials: Use of diethyl pyrrolidine-2-carboxamide as a precursor.
• Reagents: Brominating agents such as N-bromosuccinimide (NBS) can be employed.
• Conditions: Reactions are typically carried out under controlled temperatures to optimize yields.

Table 1: Comparative Analysis of Similar Compounds

Compound Name	CAS Number	Similarity Index
(S)-5-Bromomethyl-2-pyrrolidinone	72479-05-1	1.00
1-(3-Bromopropyl)pyrrolidine-2,5-dione	88661-56-7	0.73
(S)-2-(Bromomethyl)-1-methylpyrrolidine	60365-88-0	0.68

This table illustrates compounds structurally similar to 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one. The uniqueness of this compound lies in its specific combination of diethyl substitution and pyrrolidinone framework, potentially influencing its reactivity and biological activity differently compared to others listed.

Cytotoxicity Studies

While direct cytotoxicity data for 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one is sparse, related compounds have been evaluated for their cytotoxic effects against various cancer cell lines using assays like MTT (3-[4,5-dimethylthiazole-2-yl]-2,5-diphenyltetrazolium bromide). For instance:

Table 2: Cytotoxicity Data from Related Compounds

Compound	IC50 (µM) in Cancer Cell Lines
Compound A	12.5 ± 1.0
Compound B	8.4 ± 0.8
Compound C	>50

This data indicates varying degrees of cytotoxicity among similar compounds, suggesting that modifications in structure can significantly impact biological activity.